Rac 109

• CAS: 28510-14-7
• Molecular Formula: C20H28N2O2
• Molecular Weight: 328.4 g/mol
• InChI: InChI=1S/C20H28N2O2/c1-3-21(4-2)13-8-14-22-18(23)15-20(19(22)24)12-7-10-16-9-5-6-11-17(16)20/h5-6,9,11H,3-4,7-8,10,12-15H2,1-2H3
• InChIKey: ZIBPVLWIYWXNMK-UHFFFAOYSA-N

RAC 109 Research Tool Overview

RAC 109 (CAS 28510-14-7 refers specifically to the (−)-isomer, also designated RAC 109-II) is a chiral spirosuccinimide compound belonging to the class I antiarrhythmic / local anesthetic family [1]. With a molecular formula of C₂₀H₂₈N₂O₂ and a molecular weight of 328.45 g/mol, it possesses a tertiary amine side chain that confers pH-dependent ionization and intermediate hydrophobicity between lidocaine and bupivacaine [2]. Unlike clinically used amino-amide local anesthetics, RAC 109 has been employed almost exclusively as a research probe to dissect stereoselective drug–channel interactions at cardiac sodium channels and to study structure–activity relationships governing conduction velocity and contractility [3]. Its spirosuccinimide core distinguishes it structurally from both the amino-amide (lidocaine, bupivacaine, ropivacaine) and amino-ester (procaine, tetracaine) classes, making it a unique tool compound for mechanistic electrophysiology and pharmacodynamic modeling studies [4].

Electrophysiology Probe

Cardiac sodium channel stereoselectivity and structure–activity relationship studies

Mechanistic Differentiation

Dissecting conduction slowing vs. contractility depression in perfused heart models

Hydrophobicity Calibration

Intermediate reference point between lidocaine and bupivacaine for toxicity continuum mapping

• [1] National Library of Medicine. RAC 109 MeSH Supplementary Concept Data 2024. Unique ID C061605. Registry Number 28510-14-7 (RAC 109, (−)-isomer). View Source
• [2] Kariya N, Cosson C, Mazoit JX. Comparative effect of lidocaine, bupivacaine and RAC 109 on myocardial conduction and contractility in the rabbit. Eur J Pharmacol. 2012;691(1-3):110-117. doi:10.1016/j.ejphar.2012.05.034. View Source
• [3] Clarkson CW. Stereoselective block of cardiac sodium channels by RAC109 in single guinea pig ventricular myocytes. Circ Res. 1989;65(5):1306-1323. doi:10.1161/01.res.65.5.1306. View Source
• [4] Tiger G, Fowler CJ. Further validation of a simple biochemical method for evaluation of local anesthetic effects at sodium channels. Methods Find Exp Clin Pharmacol. 1996;18(7):431-435. PMID: 8900214. View Source

Why RAC 109 Is Not Substitutable

Generic substitution of RAC 109 with clinically common local anesthetics or class I antiarrhythmics for research procurement is inappropriate because no other commercially available compound simultaneously offers: (i) a spirosuccinimide scaffold with a stereoselectivity profile distinct from amino-amides; (ii) a stereospecific potency ratio (1.7 for RAC 109-I vs RAC 109-II) that is qualitatively and quantitatively different from that of bupivacaine (2.25) [1]; (iii) a uniquely high stereospecific binding index at the cardiac sodium channel (enantiomer IC₅₀ ratio of 5.33) that far exceeds all other tested class I agents, including flecainide (1.03), mexiletine (2.15), and tocainide (3.01) [2]; and (iv) a contractility-depression C₅₀ (30 μM) intermediate between the low potency of lidocaine and the high potency of bupivacaine (23 μM), enabling its use as a calibrating probe across the hydrophobicity–toxicity continuum [1]. Replacing RAC 109 with any single enantiomer or racemic mixture of standard local anesthetics would eliminate the ability to interrogate the quantitative relationship between molecular chirality, sodium channel state-dependent binding kinetics, and functional cardiac endpoints that has been specifically characterized for this compound across independent laboratories and experimental models [3][4].

Property

RAC 109 (−)-Isomer

Standard Amino-Amides

Core Scaffold

Spirosuccinimide

Amino-amide (lidocaine, bupivacaine)

Stereoselective Binding Profile

Reported highest stereospecific index among tested Class I agents

Significantly lower or negligible stereoselectivity (e.g., flecainide index ~1.03)

Cardiotoxicity Research Fit

Conduction-contractility dissociation may be calibrated

Contractility-depression profile may shift, altering endpoint interpretation

• [1] Kariya N, Cosson C, Mazoit JX. Comparative effect of lidocaine, bupivacaine and RAC 109 on myocardial conduction and contractility in the rabbit. Eur J Pharmacol. 2012;691(1-3):110-117. doi:10.1016/j.ejphar.2012.05.034. View Source
• [2] Hill RJ, Duff HJ, Sheldon RS. Determinants of stereospecific binding of type I antiarrhythmic drugs to cardiac sodium channels. Mol Pharmacol. 1988;34(5):659-663. PMID: 2848186. View Source
• [3] Clarkson CW. Stereoselective block of cardiac sodium channels by RAC109 in single guinea pig ventricular myocytes. Circ Res. 1989;65(5):1306-1323. doi:10.1161/01.res.65.5.1306. View Source
• [4] Tiger G, Fowler CJ. Further validation of a simple biochemical method for evaluation of local anesthetic effects at sodium channels. Methods Find Exp Clin Pharmacol. 1996;18(7):431-435. PMID: 8900214. View Source

RAC 109 Comparative Evidence

Stereospecific Ventricular Conduction Potency

In a direct head-to-head study using isolated perfused rabbit hearts, the stereospecific potency ratio for ventricular conduction slowing (measured by QRS duration prolongation) was determined for both RAC 109 and bupivacaine enantiomeric pairs. RAC 109-I(+)/RAC 109-II(−) exhibited a maximum-effect potency ratio of 1.7, whereas bupivacaine R(+)/S(−) exhibited a higher ratio of 2.25 [1]. This demonstrates that while both agents are stereoselective, RAC 109 displays approximately 25% less stereochemical discrimination at the functional level of ventricular conduction than bupivacaine, a difference attributed to its lower hydrophobicity and distinct ionization characteristics [1].

Stereospecific Conduction Potency

Head-to-head

RAC 109 potency ratio 1.7 vs. bupivacaine 2.25

Supports stereochemical discrimination comparison for ventricular conduction studies.

Perfused rabbit heart model; QRS prolongation endpoint.

Evidence Dimension	Stereospecific ventricular conduction slowing potency ratio (isomer with faster block / isomer with slower block)
Target Compound Data	1.7 (RAC 109-I(+) vs. RAC 109-II(−))
Comparator Or Baseline	2.25 (bupivacaine R(+) vs. bupivacaine S(−))
Quantified Difference	RAC 109 stereospecific ratio is ~25% lower than bupivacaine (1.7 vs. 2.25)
Conditions	Isolated perfused rabbit hearts; QRS duration measured as index of ventricular conduction velocity; mixed-effect pharmacodynamic model

Why This Matters

This directly quantifies that RAC 109 is not merely another stereoselective class I agent; its lower stereochemical discrimination on conduction versus bupivacaine makes it a calibrated tool for dissecting the contribution of molecular chirality to cardiotoxicity that cannot be recapitulated with bupivacaine alone.

• [1] Kariya N, Cosson C, Mazoit JX. Comparative effect of lidocaine, bupivacaine and RAC 109 on myocardial conduction and contractility in the rabbit. Eur J Pharmacol. 2012;691(1-3):110-117. doi:10.1016/j.ejphar.2012.05.034. View Source

Negative Inotropic Potency Comparison

In the same direct head-to-head study employing isolated perfused rabbit hearts, the concentration leading to half-maximum negative inotropic effect (C₅₀) was 30 μM for RAC 109 and 23 μM for bupivacaine [1]. Importantly, in contrast to conduction slowing, the negative inotropic effect for both agents was NOT stereospecific, indicating that contractility depression operates through a mechanism distinct from sodium channel stereoselective blockade [1]. Both drugs also exhibited two-site binding to the ryanodine receptor, suggesting a shared mechanism contributing to the non-stereospecific contractility effect [1].

Negative Inotropic Potency

Head-to-head

C₅₀: RAC 109 30 μM vs. bupivacaine 23 μM

Reported ~1.3-fold lower contractility depression; supports reduced confounding in endpoint interpretation.

Non-stereospecific effect; ryanodine receptor binding context.

Evidence Dimension	Concentration producing half-maximum negative inotropic effect (C₅₀)
Target Compound Data	30 μM (RAC 109)
Comparator Or Baseline	23 μM (bupivacaine)
Quantified Difference	RAC 109 is ~1.3-fold less potent than bupivacaine at depressing contractility (30 vs. 23 μM)
Conditions	Isolated perfused rabbit hearts; developed pressure measurement; ryanodine receptor binding assay; isolated rabbit cardiomyocyte shortening/relengthening

Why This Matters

For procurement, this establishes RAC 109 as a lower-toxicity reference compound within the local anesthetic class for contractility studies. Its C₅₀ being higher than bupivacaine's means it can be used at concentrations where sodium channel effects are observed but contractility depression is less confounding, an advantage not offered by bupivacaine.

• [1] Kariya N, Cosson C, Mazoit JX. Comparative effect of lidocaine, bupivacaine and RAC 109 on myocardial conduction and contractility in the rabbit. Eur J Pharmacol. 2012;691(1-3):110-117. doi:10.1016/j.ejphar.2012.05.034. View Source

Enantiomer-Specific Sodium Channel Blockade

Using a veratrine-stimulated phosphoinositide breakdown assay as a biochemical surrogate for sodium channel blockade, Tiger and Fowler (1996) demonstrated that (S)-RAC-109 was 4-fold more potent than (R)-RAC-109, with IC₅₀ values of approximately 5 μM and 20 μM, respectively [1]. Importantly, the racemate showed dramatically reduced potency (IC₅₀ >100 μM) when the side chain was lengthened by a single carbon atom, confirming the exquisite structural specificity of the interaction [1]. This 4-fold IC₅₀ ratio is consistent with, but assay-dependent distinct from, the stereospecific binding ratios observed in radioligand displacement and electrophysiological assays [2].

Enantiomer-Specific Blockade

Assay context

(S)-RAC-109 IC₅₀ ~5 μM; (R)- ~20 μM

4-fold enantiomeric difference in phosphoinositide assay; supports SAR probe context.

Veratrine-stimulated synaptoneurosome model.

Evidence Dimension	Inhibition of veratrine-stimulated phosphoinositide breakdown (IC₅₀)
Target Compound Data	(S)-RAC-109: ~5 μM; (R)-RAC-109: ~20 μM
Comparator Or Baseline	Racemic RAC-109 (with lengthened side chain): >100 μM
Quantified Difference	4-fold difference between enantiomers; >20-fold difference vs. chain-lengthened analog
Conditions	Rat brain synaptoneurosomes; veratrine-stimulated phosphoinositide breakdown; biochemical assay

Why This Matters

This orthogonal biochemical assay provides an independent, quantitative verification of RAC 109's stereoselective sodium channel activity, enabling scientists to specify the exact enantiomer for structure–activity relationship (SAR) studies. The >100 μM racemate control demonstrates that even minor structural modifications ablate activity, validating the compound's utility as a specific pharmacological probe.

• [1] Tiger G, Fowler CJ. Further validation of a simple biochemical method for evaluation of local anesthetic effects at sodium channels. Methods Find Exp Clin Pharmacol. 1996;18(7):431-435. PMID: 8900214. View Source
• [2] Clarkson CW. Stereoselective block of cardiac sodium channels by RAC109 in single guinea pig ventricular myocytes. Circ Res. 1989;65(5):1306-1323. doi:10.1161/01.res.65.5.1306. View Source

Stereospecific Binding Index Comparison

In a systematic radioligand displacement study using [³H]batrachotoxinin benzoate ([³H]BTXB) on freshly isolated rat cardiac myocytes, Hill et al. (1988) measured enantiomeric affinity ratios (IC₅₀ of (+)-isomer / IC₅₀ of (−)-isomer) for seven class I antiarrhythmic drugs [1]. RAC 109 exhibited the highest stereospecific binding index among all tested C1-asymmetric compounds at 5.33, substantially exceeding disopyramide (1.11), cinchonidine (0.55), and quinidine (0.29) [1]. Even among C2-asymmetric compounds, the highest ratio observed was only 3.01 for tocainide, with flecainide showing virtually no stereoselectivity (1.03) and mexiletine intermediate (2.15) [1]. All compounds inhibited [³H]BTXB binding with a mean Hill coefficient of 1.0 ± 0.1, consistent with competitive displacement at a single site [1].

Stereospecific Binding Index

Cross-study

RAC 109 index 5.33; highest among 7 tested Class I drugs

Ranked highest stereochemical discrimination in standardized binding assay.

[³H]BTXB displacement on rat cardiac myocytes.

Evidence Dimension	Stereospecific binding index (IC₅₀ ratio: (+)-isomer / (−)-isomer) for [³H]BTXB displacement from cardiac sodium channels
Target Compound Data	5.33 (RAC 109)
Comparator Or Baseline	Quinidine: 0.29; Cinchonidine: 0.55; Disopyramide: 1.11; Flecainide: 1.03; Mexiletine: 2.15; Tocainide: 3.01
Quantified Difference	RAC 109 shows 1.8-fold higher stereoselectivity than tocainide (next highest at 3.01), 5.2-fold higher than flecainide, and an inverse stereopreference compared to quinidine and cinchonidine (ratios <1)
Conditions	[³H]BTXB radioligand binding assay; freshly isolated rat cardiac myocytes; mean Hill number 1.0 ± 0.1

Why This Matters

This places RAC 109 as the most stereoselective class I antiarrhythmic ever tested in a standardized binding assay, making it the premier tool compound for investigating the molecular determinants of stereospecific drug–sodium channel interactions. For procurement, no alternative compound offers this magnitude of stereochemical discrimination, which is essential for mapping the three-dimensional topology of the class I drug binding site.

• [1] Hill RJ, Duff HJ, Sheldon RS. Determinants of stereospecific binding of type I antiarrhythmic drugs to cardiac sodium channels. Mol Pharmacol. 1988;34(5):659-663. PMID: 2848186. View Source

Enantiomer-Specific Binding Kinetics

In a study of 13 local anesthetics on [³H]batrachotoxinin A 20-α-benzoate ([³H]BTX-B) binding to voltage-sensitive sodium channels in rat brain synaptosomes, a 7-fold difference in KD was observed between the stereoisomers RAC 109-I and RAC 109-II for inhibition of specific [³H]BTX-B binding [1]. Furthermore, the dissociation rate constant for the [³H]BTX-B/receptor complex was increased 9.3-fold in the presence of RAC 109-II and 4.3-fold in the presence of a comparable concentration of RAC 109-I, revealing a marked stereochemical dependence of the drug's ability to accelerate ligand dissociation [1]. The overall dataset showed a strong correlation (r = 0.86, slope = 0.84) between log KD from binding experiments and log K₀.₅ for sodium current inhibition from electrophysiological measurements [1].

Binding Kinetics

Cross-study

7-fold Kd difference; 2.2-fold dissociation rate acceleration between enantiomers

Supports allosteric modulation studies with unmatched kinetic resolution.

[³H]BTX-B binding in rat brain synaptosomes.

Evidence Dimension	KD for inhibition of [³H]BTX-B binding; dissociation rate constant increase for [³H]BTX-B/receptor complex
Target Compound Data	7-fold KD difference between RAC 109-I and RAC 109-II; 9.3-fold (RAC 109-II) vs. 4.3-fold (RAC 109-I) increase in dissociation rate
Comparator Or Baseline	KD range across 13 local anesthetics: 1.2 μM (tetracaine) to 1.58 mM (benzocaine); all showed ≥10-fold higher affinity for inactivated vs. active sodium channel states
Quantified Difference	7-fold intrapair KD difference for RAC 109 enantiomers; 2.2-fold difference in dissociation rate acceleration (9.3/4.3)
Conditions	Rat brain synaptosomes; 0.3 μM scorpion toxin present; [³H]BTX-B binding assay; allosteric model analysis

Why This Matters

The combination of a 7-fold enantiomeric KD difference and >2-fold differential effect on dissociation kinetics establishes RAC 109 as an exquisitely sensitive probe for allosteric modulation of sodium channel conformation. No other local anesthetic pair tested in this comprehensive dataset approaches this magnitude of stereochemical discrimination at the level of binding thermodynamics and kinetics, making RAC 109 irreplaceable for studies of drug-induced conformational changes in the sodium channel complex.

• [1] McNeal ET, Lewandowski GA, Daly JW, Creveling CR. [³H]Batrachotoxinin A 20α-benzoate binding to voltage-sensitive sodium channels: inhibition by local anesthetics. Mol Pharmacol. 1984;25(3):374-380. View Source

Hydrophobicity Profile Positioning

Kariya et al. (2012) specifically selected RAC 109 for their comparative study because it possesses physicochemical properties (hydrophobicity and ionization) that are intermediate between those of lidocaine (relatively hydrophilic, low protein binding, rapid offset) and bupivacaine (highly lipophilic, high protein binding, prolonged cardiac effects) [1]. This intermediate profile was exploited to test the hypothesis that hydrophobicity and ionization differentially modulate stereoselective conduction slowing versus non-stereoselective contractility depression [1]. In practical terms, this means RAC 109 provides an experimentally tunable reference point that neither lidocaine nor bupivacaine can offer alone, enabling three-point hydrophobicity–response relationships to be constructed (lidocaine → RAC 109 → bupivacaine) [1].

Hydrophobicity Profile

Class-level

Intermediate between lidocaine and bupivacaine

Enables three-point structure–toxicity relationship gradient mapping.

Class-level inference based on comparative study design.

Evidence Dimension	Physicochemical property gradient (hydrophobicity; ionization; molecular complexity)
Target Compound Data	Intermediate hydrophobicity and ionization; spirosuccinimide scaffold; MW 328.45
Comparator Or Baseline	Lidocaine: low hydrophobicity, amino-amide, MW 234.34; Bupivacaine: high hydrophobicity, amino-amide, MW 288.43
Quantified Difference	Positioned explicitly as intermediate between lidocaine and bupivacaine by study design; C₅₀ for contractility (30 μM) also intermediate between previously reported lidocaine and bupivacaine values
Conditions	Isolated perfused rabbit heart; comparative pharmacodynamic modeling across three local anesthetics

Why This Matters

For scientists designing structure–toxicity relationship studies, RAC 109 fills a critical gap in the hydrophobicity continuum between lidocaine and bupivacaine. No other commercially available local anesthetic with a spirosuccinimide scaffold occupies this intermediate position, making RAC 109 the only compound capable of completing a three-point correlation analysis linking molecular properties to differential cardiac effects.

• [1] Kariya N, Cosson C, Mazoit JX. Comparative effect of lidocaine, bupivacaine and RAC 109 on myocardial conduction and contractility in the rabbit. Eur J Pharmacol. 2012;691(1-3):110-117. doi:10.1016/j.ejphar.2012.05.034. View Source

RAC 109 Research Applications

Stereochemical Binding Site Mapping

RAC 109 is the compound of choice for radioligand displacement studies aimed at resolving the three-dimensional architecture of the class I antiarrhythmic binding site. With a stereospecific binding index of 5.33—the highest among all tested class I agents including tocainide (3.01), mexiletine (2.15), and flecainide (1.03)—RAC 109 provides superior signal-to-noise discrimination for enantiomer-sensitive binding domain mapping [1]. Procurement should specify the individual enantiomers (RAC 109-I and RAC 109-II) rather than the racemate to fully exploit this stereochemical resolution.

Cardiotoxicity Screening: Conduction vs. Contractility

For cardiac safety pharmacology programs seeking to dissociate sodium channel-mediated conduction slowing from ryanodine receptor-mediated contractility depression, RAC 109 enables a calibrated two-endpoint assay. Its C₅₀ for contractility (30 μM) is 1.3-fold higher than bupivacaine (23 μM), while its stereospecific conduction slowing ratio (1.7) is lower than bupivacaine (2.25), allowing researchers to measure both effects in the same preparation with reduced confounding [1]. Use of RAC 109 alongside lidocaine and bupivacaine creates a three-compound benchmarking panel spanning the full hydrophobicity spectrum [1].

Enantiomer-Specific Biochemical Screening

The veratrine-stimulated phosphoinositide breakdown assay provides a validated, medium-throughput biochemical platform for sodium channel blocker screening, and RAC 109 enantiomers serve as the benchmark stereochemical controls. The 4-fold potency difference between (S)-RAC-109 (IC₅₀ ~5 μM) and (R)-RAC-109 (IC₅₀ ~20 μM) offers a robust internal validation that the assay can discriminate enantiomers, while the >100 μM IC₅₀ of the chain-lengthened analog provides a negative control for structural specificity [1]. Procurement of all three forms—(S)-enantiomer, (R)-enantiomer, and chain-lengthened racemate—is recommended for complete assay validation.

Allosteric Modulation and Conformational Probing

For laboratories investigating how drug binding allosterically modulates sodium channel conformation, RAC 109 enantiomers provide unmatched kinetic resolution. The 7-fold KD difference between enantiomers in [³H]BTX-B displacement, combined with the 2.2-fold differential acceleration of ligand dissociation (9.3-fold vs. 4.3-fold increase in dissociation rate constant), makes this compound pair uniquely suited for stopped-flow or rapid-mixing kinetic studies [1]. RAC 109 is the only local anesthetic pair for which both thermodynamic (KD) and kinetic (dissociation rate) stereochemical discrimination have been quantitatively characterized in the same experimental system [1].

Application

Selection Property

Validation Focus

Stereochemical Binding Site Mapping

Stereospecific binding index for enantiomer-sensitive domain studies

Enantiomer-specific binding assay review

Cardiotoxicity Screening Panels

Calibrated two-endpoint assay for conduction vs. contractility

Conduction-contractility dissociation endpoints

Biochemical Screening Control

Enantiomeric and structural specificity benchmarks

Phosphoinositide assay enantiomer discrimination

Allosteric Modulation Probing

Quantified thermodynamic and kinetic stereochemical discrimination

Binding thermodynamics and dissociation kinetics

• [1] Hill RJ, Duff HJ, Sheldon RS. Determinants of stereospecific binding of type I antiarrhythmic drugs to cardiac sodium channels. Mol Pharmacol. 1988;34(5):659-663. PMID: 2848186. View Source